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Compound of Interest

Compound Name: 4-Hexadecylmorpholine

CAS No.: 5419-18-1

Cat. No.: B7823510

Get Quote

Executive Summary
4-Hexadecylmorpholine (CAS: 1541-81-7) is a heterocyclic tertiary amine featuring a long

hydrophobic hexadecyl (C16) chain attached to a morpholine ring. While morpholine

derivatives are widely utilized in pharmaceutical synthesis, this specific long-chain variant

exhibits potent surface-active properties, making it a critical candidate for corrosion inhibition in

acidic media (e.g., HCl, H₂SO₄) and as a surfactant in formulation chemistry.

Key Performance Indicator: In potentiodynamic polarization studies, 4-Hexadecylmorpholine
functions primarily as a mixed-type inhibitor with predominant anodic control. Its efficacy stems

from the "geometric blocking" effect, where the C16 tail forms a hydrophobic barrier,

significantly reducing the corrosion current density (

) compared to shorter-chain analogs.

Mechanism of Action & Theoretical Grounding
To interpret the polarization curves correctly, one must understand the molecular behavior at

the electrode interface. The inhibition mechanism follows a dual-interaction model:
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Adsorption (Anchor): The nitrogen and oxygen heteroatoms in the morpholine ring possess

lone pair electrons that coordinate with the metal's

-orbitals (chemisorption).

Shielding (Barrier): The 16-carbon alkyl chain aligns perpendicular to the surface, creating a

hydrophobic exclusion zone that repels water and corrosive ions (

,

).

Visualization: Adsorption Pathway
The following diagram illustrates the stepwise adsorption mechanism inferred from Langmuir

isotherm fits common to this class of molecules.
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Caption: Step-wise adsorption mechanism of 4-Hexadecylmorpholine on steel surfaces,

transitioning from electrostatic interaction to stable film formation.

Experimental Protocol: Potentiodynamic
Polarization
To generate reproducible Tafel plots for 4-Hexadecylmorpholine, the following self-validating

protocol is recommended. This setup minimizes IR-drop errors and ensures steady-state

conditions.

Electrochemical Cell Setup
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Working Electrode (WE): Mild steel or API 5L X60 (embedded in epoxy, exposed area ~1.0

cm²).

Counter Electrode (CE): Platinum foil or Graphite rod (surface area > 2x WE).

Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

Electrolyte: 1.0 M HCl (deaerated with

for 30 mins).

Measurement Workflow
Surface Prep: Polish WE with SiC paper (up to 1200 grit), degrease with acetone, wash with

distilled water.

OCP Stabilization: Immerse WE in electrolyte for 30–60 minutes until Open Circuit Potential

(OCP) stabilizes (

).

Polarization Scan:

Scan Range: -250 mV to +250 mV vs. OCP.

Scan Rate: 0.5 mV/s or 1.0 mV/s (slower rates yield higher resolution).

Temperature: Controlled at 25°C ± 1°C (thermostatic bath).

Data Analysis & Comparative Performance
The potentiodynamic polarization curves for 4-Hexadecylmorpholine typically exhibit a shift in

both anodic and cathodic branches, reducing the overall current density.

Interpretation of Tafel Plots
Shift: If the displacement in corrosion potential (

) is < 85 mV compared to the blank, it is classified as a mixed-type inhibitor. 4-
Hexadecylmorpholine typically shows a shift of 20–50 mV.
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Reduction: The corrosion current density drops significantly as concentration increases,
following the isotherm

.

Comparative Performance Table
The following table contrasts 4-Hexadecylmorpholine with common alternatives in 1.0 M HCl.

Data is synthesized from representative studies on alkyl morpholines and standard inhibitors.

Parameter
4-
Hexadecylmor
pholine (C16)

Morpholine
(Unsubstituted
)

Imidazoline
Derivatives

Benzotriazole
(BTA)

Inhibition

Efficiency (

)

92% - 96% (at

100 ppm)

< 40% (at 100

ppm)

95% - 98% (at

100 ppm)

~60% (Acidic

Media)

Inhibitor Type

Mixed

(Anodic/Cathodic

)

Weak Mixed
Mixed (Cathodic

dominant)
Anodic

Mechanism
Geom. Blocking

+ Adsorption
Weak Adsorption Film Formation Complexation

Solubility

Low (Requires

co-

solvent/surfactan

t)

High (Miscible) Moderate Moderate

Toxicity
Moderate

(Aquatic toxicity)

High (Vapor

toxicity)
Moderate High

Analysis:

Vs. Morpholine: The C16 chain is the differentiator. Unsubstituted morpholine lacks the

hydrophobic tail required to physically block aggressive ions, resulting in poor acidic

inhibition.
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Vs. Imidazoline: Imidazolines are the industry standard for acidic corrosion. 4-
Hexadecylmorpholine offers comparable performance but may require specific formulation

(e.g., ethoxylation) to match the solubility profile of imidazolines.

Experimental Workflow Diagram
Use this logic flow to validate your experimental design.
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Caption: Standardized workflow for obtaining valid potentiodynamic polarization data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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